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Cat. No.: B12372658 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
hCAIX-IN-19 is a potent and selective sulfonamide-based inhibitor of human carbonic

anhydrase IX (hCAIX), a transmembrane enzyme that is overexpressed in a variety of solid

tumors.[1][2] Upregulated in response to hypoxic conditions, hCAIX plays a crucial role in

tumor pH regulation, promoting cancer cell survival, proliferation, and metastasis. Its limited

expression in normal tissues makes it an attractive target for anticancer therapies. This

document provides detailed protocols for the preparation of hCAIX-IN-19 stock solutions to

ensure accurate and reproducible results in preclinical experiments.

hCAIX-IN-19 Properties
A summary of the key quantitative data for hCAIX-IN-19 is presented in the table below. This

information is essential for accurate stock solution preparation.
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Parameter Value Source

Molecular Weight 566.73 g/mol [1]

Chemical Formula C₂₉H₃₄N₄O₄S₂ [1]

Inhibition Constant (Ki) 6.2 nM for hCAIX [1][2]

Appearance White to off-white solid N/A

Recommended Solvent Dimethyl sulfoxide (DMSO) [3]

Purity
>98% (recommended for in

vitro assays)
N/A

Experimental Protocols
Preparation of a 10 mM hCAIX-IN-19 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of hCAIX-IN-19 in DMSO, a

common starting concentration for in vitro studies.

Materials and Equipment:

hCAIX-IN-19 powder

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:
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Safety First: Conduct all handling of the powdered compound and concentrated DMSO

solutions within a chemical fume hood.

Calculate Required Mass: To prepare a 10 mM stock solution, the required mass of hCAIX-
IN-19 is calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 566.73 g/mol = 5.67 mg

Weighing the Compound:

Place a sterile microcentrifuge tube on the analytical balance and tare.

Carefully weigh 5.67 mg of hCAIX-IN-19 powder directly into the tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed hCAIX-
IN-19.

Securely cap the tube and vortex for 1-2 minutes until the compound is completely

dissolved. A clear solution should be obtained. Gentle warming (up to 37°C) can be used

to aid dissolution if necessary, but the stability of the compound under these conditions

should be considered.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber or opaque

microcentrifuge tubes.[3]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[3]

For short-term storage (up to 1 month), aliquots can be stored at -20°C.[3]
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Preparation of Working Solutions for Cell-Based Assays
Working solutions are prepared by diluting the concentrated DMSO stock solution into the

desired cell culture medium.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM hCAIX-IN-19 stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your complete cell culture

medium to achieve the final desired concentrations for your experiment (e.g., 1 µM, 10 µM,

100 µM).

Vehicle Control: It is critical to include a vehicle control in your experiments. This is prepared

by adding the same volume of DMSO to the cell culture medium as was used to prepare the

highest concentration of the hCAIX-IN-19 working solution. This ensures that any observed

effects are due to the compound and not the solvent.

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible, typically below 0.5%, to avoid solvent-induced

cytotoxicity.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the CAIX signaling pathway under hypoxic conditions and the

general workflow for preparing hCAIX-IN-19 solutions for experimental use.
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Caption: Hypoxia-induced CAIX signaling and inhibition by hCAIX-IN-19.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12372658?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing hCAIX-IN-19 Solutions
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Caption: Workflow for preparing hCAIX-IN-19 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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